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Compound of Interest

Compound Name: lacto-N-triose I

Cat. No.: B164694

For Researchers, Scientists, and Drug Development Professionals

Lacto-N-triose Il (LNT II), a core human milk oligosaccharide (HMO), is gaining significant
attention in research and development for its potential applications in infant nutrition, gut
health, and immunomodulation. For researchers and drug development professionals, the
purity of commercially sourced LNT Il is a critical parameter that can significantly impact
experimental outcomes and product efficacy. This guide provides an objective comparison of
the purity assessment of commercially available LNT I, supported by a review of common
analytical techniques and potential impurities.

Comparison of Purity Specifications from
Commercial Suppliers

The purity of LNT Il from various commercial suppliers is typically determined by a combination
of analytical techniques, with High-Performance Liquid Chromatography (HPLC) and
guantitative Nuclear Magnetic Resonance (QNMR) being the most common. While obtaining
specific batch-to-batch Certificates of Analysis (CoAs) for a direct comparison is not always
feasible without purchase, the publicly available product information provides valuable insights
into the quality standards of different suppliers.
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Analytical Methods

Supplier Stated Purit
2 & Mentioned
Biosynth (via CymitQuimica) > 90%]1] Not specified on distributor site
MedchemExpress 95.0%][2] 1H NMR, MS
Capillary (Gel) Electrophoresis,
glyXera > 90%][3] Liquid Chromatography (with
fluorescent dye)
Quantitative tH-NMR, Mass
o Spectrometry (MALDI-TOF),
Elicityl >90% (by NMR)[4]

HPLC-ELSD, Karl-Fischer
Titration[5]

dsm-firmenich

Analytical Standard

Quantitative NMR, High-
Performance Chromatographic
Techniques, Karl-Fischer
Titration, Residual
Solvent/Inorganic

Determination[6]

Carl Roth

Not explicitly stated

Access to Technical Data
Sheet and CoA upon
request[7]

Chemsrc (distributor)

95.0%[8]

Not specified on distributor site

Note: This table is based on publicly available information and may not reflect the full quality

control procedures of each supplier. It is highly recommended to request a Certificate of

Analysis for the specific lot before purchase for critical applications.

Key Analytical Techniques for Purity Assessment

The comprehensive evaluation of LNT Il purity relies on a multi-technique approach to identify

and quantify the main compound, as well as potential impurities.
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High-Performance Anion-Exchange Chromatography
with Pulsed Amperometric Detection (HPAEC-PAD)

HPAEC-PAD is a highly sensitive and specific method for the analysis of underivatized
carbohydrates. It is particularly well-suited for separating neutral and acidic oligosaccharides.

Experimental Workflow for HPAEC-PAD Analysis

AAAAAAAAAAAAAAAAAA

Internal Standard
(e.g., Maleic Acid)

IH-NMR Spectrum

Integration of
Characteristic Peaks

Purity Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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